Cas no 436090-51-6 (N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide)

• Product Name: N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide
• CAS No: 436090-51-6
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 929086
• PubChem ID: 858403
• Update Time: 2025-10-28

N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide
• N-(5-Amino-2-methoxy-phenyl)-2-morpholin-4-yl-acetamide
• N-(5-amino-2-methoxyphenyl)-2-morpholin-4-ylacetamide
• AC1LH7W9
• AG-F-54120
• CTK4I7544
• MolPort-002-000-161
• CHEMBL1902800
• SR-01000340471-1
• DTXSID20357669
• CS-0208334
• SCHEMBL16097533
• MLS001208744
• SR-01000340471
• N-(5-amino-2-methoxyphenyl)-2-(morpholin-4-yl)acetamide
• 436090-51-6
• AKOS000101080
• SMR000523216
• A1-08537
• MNFRBLGBBIMAOZ-UHFFFAOYSA-N

• MDL： MFCD03280105
• Inchi： 1S/C13H19N3O3/c1-18-12-3-2-10(14)8-11(12)15-13(17)9-16-4-6-19-7-5-16/h2-3,8H,4-7,9,14H2,1H3,(H,15,17)
• InChI Key： MNFRBLGBBIMAOZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC(NC2C=C(C=CC=2OC)N)=O)CC1

Computed Properties

• Exact Mass: 265.14300
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• PSA: 76.82000
• LogP: 1.14020

N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide

Research Update on N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide (CAS: 436090-51-6) in Chemical Biology and Pharmaceutical Applications

N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide (CAS: 436090-51-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its morpholine and methoxyphenyl functional groups, has demonstrated promising biological activities in preclinical studies. Recent literature highlights its potential as a modulator of key signaling pathways, particularly in the context of kinase inhibition and epigenetic regulation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's structural-activity relationship, revealing that the morpholinoacetamide moiety plays a critical role in target binding affinity. The research team employed molecular docking simulations coupled with biochemical assays to demonstrate the compound's selective inhibition of specific protein kinases at nanomolar concentrations. These findings suggest potential applications in targeted cancer therapies, particularly for malignancies driven by dysregulated kinase signaling.

Further investigations into the compound's mechanism of action have uncovered its ability to interact with chromatin-modifying enzymes. A recent Nature Chemical Biology publication (2024) reported that 436090-51-6 shows dose-dependent inhibition of certain histone deacetylases (HDACs), with particular selectivity toward class IIa HDAC isoforms. This epigenetic modulation activity opens new possibilities for developing therapies for neurological disorders and certain types of cancer where epigenetic dysregulation plays a pathogenic role.

From a pharmaceutical development perspective, pharmacokinetic studies of N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide have shown favorable absorption and distribution profiles in rodent models. The compound demonstrates good blood-brain barrier penetration, making it particularly interesting for CNS-targeted applications. However, recent metabolism studies indicate the need for structural optimization to improve metabolic stability, as the methoxy group appears susceptible to demethylation in hepatic microsome assays.

The synthetic accessibility of 436090-51-6 has also been a focus of recent research. A 2024 Organic Process Research & Development paper detailed an improved synthetic route that achieves higher yields and better purity profiles. This advancement is particularly significant for scaling up production for further preclinical evaluation and potential clinical development.

Looking forward, several research groups have initiated structure-activity relationship studies to develop analogs with improved potency and selectivity. Early results suggest that modifications to the amino group position and morpholine ring substitution can significantly alter biological activity profiles. These developments position N-(5-Amino-2-methoxyphenyl)-2-morpholinoacetamide as a valuable scaffold for future drug discovery efforts in multiple therapeutic areas.